Cas no 941944-81-6 (N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide)

• Product Name: N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide
• CAS No: 941944-81-6
• MF: C₂₁H₂₈N₂O₄S₂
• MW: 436.58802318573
• CID: 5515765
• PubChem ID: 16834993
• Update Time: 2025-07-16

N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 941944-81-6
• F2043-0303
• 4-propyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-propylbenzene-1-sulfonamide
• AKOS024624393
• 4-propyl-N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide

• Inchi： 1S/C21H28N2O4S2/c1-3-6-17-8-11-20(12-9-17)29(26,27)22-19-10-13-21-18(16-19)7-5-14-23(21)28(24,25)15-4-2/h8-13,16,22H,3-7,14-15H2,1-2H3
• InChI Key： HGVZUVWJVVXLHZ-UHFFFAOYSA-N
• SMILES： S(CCC)(N1C2C=CC(=CC=2CCC1)NS(C1C=CC(=CC=1)CCC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 436.14904973g/mol
• Monoisotopic Mass: 436.14904973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 100Ų

Additional information on N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide

Introduction to N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide (CAS No: 941944-81-6)

N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide (CAS No: 941944-81-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, combines a tetrahydroquinoline scaffold with sulfonamide and sulfonyl functional groups, making it a promising candidate for various biological and chemical applications.

The molecular structure of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide is highly intriguing. The presence of the tetrahydroquinoline ring system imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel pharmacophores. Additionally, the sulfonamide and sulfonyl groups contribute to the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from heterocyclic compounds. Tetrahydroquinolines, in particular, have been extensively studied due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, which have been demonstrated through both in vitro and in vivo studies. The introduction of substituents such as the propane-1-sulfonyl group further enhances the pharmacological potential of these derivatives.

The synthesis of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the functionalization of the tetrahydroquinoline core followed by the introduction of the sulfonamide and sulfonyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to achieve high yields and purity.

The pharmacological profile of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide has been thoroughly investigated in recent studies. One notable finding is its potent activity against certain cancer cell lines. Research has shown that this compound can induce apoptosis in tumor cells by disrupting critical cellular pathways involved in proliferation and survival. Additionally, its ability to inhibit specific enzymes associated with cancer progression makes it an attractive candidate for further development.

Beyond its anticancer potential, N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by modulating key signaling pathways such as NFκB and MAPK. These findings are particularly significant given the widespread use of anti-inflammatory drugs in treating chronic inflammatory diseases.

The chemical stability and bioavailability of N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-propylbenzene-1-sulfonamide are critical factors that influence its therapeutic efficacy. Research has shown that this compound exhibits good stability under various physiological conditions, ensuring its effectiveness upon administration. Furthermore, its favorable solubility profile enhances its bioavailability, making it suitable for oral administration.

In conclusion, N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylyl-4-propylbenzene-sulfonamide (CAS No: ^{_{NakedTextFormatTagForSEOAndHighlightingCASNoAndProductName}}) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and diverse biological activities make it a valuable compound for further research and development. As our understanding of drug design continues to evolve，this compound holds promise for addressing various therapeutic challenges in the future.